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A Comparative Analysis of Surface Hardness in
Chairside Dental Reliners

The surface hardness of chairside dental reliners is a critical determinant of their clinical
longevity and performance. This property influences a material's resistance to abrasion,
staining, and microbial adhesion, directly impacting patient comfort and the durability of the
relined prosthesis. This guide provides a comparative analysis of the surface hardness of
various commercially available chairside reliners, supported by experimental data, to aid
researchers, scientists, and drug development professionals in material selection and
development.

Quantitative Analysis of Surface Hardness

The surface hardness of chairside reliners is typically evaluated using one of two primary
methods: the Shore A Durometer for soft reline materials and the Vickers hardness test for hard
reline materials. The following tables summarize the quantitative data from various studies,
offering a comparative overview of the hardness of different products.

Soft Chairside Reliners: Shore A Hardness

The Shore A scale measures the resistance of a material to indentation by a truncated cone
indenter. It is the standard for characterizing the hardness of soft, elastomeric polymers used in
soft denture liners.
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Note: Hardness values can vary based on storage conditions (wet or dry) and the duration of

immersion.[1][4]

Hard Chairside Reliners: Vickers Hardness (VHN)

The Vickers hardness test measures a material's resistance to indentation by a diamond

pyramid indenter. It is a microhardness test suitable for the more rigid acrylic-based hard reline

materials.
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Note: The hardness of hard reliners can also be affected by storage conditions, with immersion
in water generally leading to a reduction in hardness.[4]

Experimental Protocols

Accurate and reproducible surface hardness measurements are contingent upon standardized
experimental protocols. The following sections detail the methodologies for Shore A and
Vickers hardness testing as applied to dental reliners.

Shore A Hardness Testing Protocol (based on ASTM
D2240)

1. Specimen Preparation:
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Disc-shaped specimens are fabricated from the soft reline material according to the
manufacturer's instructions.

A typical specimen dimension is 38 mm in diameter and 3 mm in thickness.[6]

The specimens are stored in a controlled environment, such as distilled water at 37°C, for a
specified period (e.g., 24 hours, 1 week, 1 month) before testing.[1] For dry storage tests,
specimens are kept at room temperature.[4]

. Testing Apparatus:

A Shore A durometer, calibrated according to ASTM D2240, is used.[7]

The durometer consists of a hardened steel rod with a 35° truncated cone indenter.[8]

. Measurement Procedure:

The specimen is placed on a flat, hard surface.

The durometer is held perpendicular to the specimen surface, and firm pressure is applied
until the presser foot makes full contact with the specimen.

The hardness reading is taken within one second of firm contact.[3][9]

Multiple readings (typically 3-5) are taken at different locations on the specimen surface, at
least 6 mm apart, and the average value is recorded.[3]

Vickers Hardness Testing Protocol

1.

Specimen Preparation:

Cylindrical or disc-shaped specimens are prepared from the hard reline material, typically
with dimensions of 5 mm in diameter and 2 mm in thickness.[4][5]

The surface to be tested is polished to a smooth, flat finish using progressively finer grits of
sandpaper.[10]

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://pubmed.ncbi.nlm.nih.gov/37814630/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10560481/
https://pubmed.ncbi.nlm.nih.gov/20878033/
https://www.zwickroell.com/industries/plastics/thermoplastics-and-thermosetting-molding-materials/hardness-testing/shore-hardness-test/
https://www.intertek.com/polymers-plastics/testlopedia/shore-hardness-astm-d2240/
https://www.intertek.com/polymers-plastics/testlopedia/shore-hardness-astm-d2240/
https://www.materialtestingexpert.com/polymer/shore-hardness-astm-d2240
https://www.researchgate.net/figure/Test-results-for-Shore-A-Hardness_tbl3_256765337
https://pubmed.ncbi.nlm.nih.gov/20878033/
https://scispace.com/pdf/hardness-of-denture-base-and-hard-chair-side-reline-acrylic-a3jyftupbz.pdf
http://article.sapub.org/10.5923.j.cmaterials.20140404.01.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166193?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

e Specimens are stored under specified conditions (e.g., dry at room temperature or immersed
in distilled water at 37°C) for various time intervals.[4][10]

2. Testing Apparatus:

o A Vickers microhardness tester equipped with a diamond pyramid indenter is used.[10][11]
3. Measurement Procedure:

e The specimen is secured on the tester's stage.

e A specific load (e.g., 10g, 509, or 200gq) is applied to the indenter for a set dwell time (e.g.,
10, 15, or 30 seconds).[10][11][12]

» After the load is removed, the two diagonals of the resulting diamond-shaped indentation are
measured using a built-in microscope.[11]

e The Vickers Hardness Number (VHN) is calculated using the formula: VHN = 1.854 * (F/d?),
where F is the applied load in kilograms-force and d is the average length of the diagonals in
millimeters.[11]

o Multiple indentations are made on each specimen, and the average VHN is calculated.[10]

Visualizing the Experimental Workflow

The following diagrams illustrate the generalized workflows for Shore A and Vickers surface
hardness testing of chairside reliners.

Specimen Preparation Shore A Testing Data Analysis

Fabricate Disc Specimen Store under Place Specimen on Apply Durometer Record Reading Repeat at Multiple Calculate Average
P Controlled Conditions Flat Surface Perpendicularly within 1 second Locations Shore A Value
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Shore A Hardness Testing Workflow
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Vickers Hardness Testing Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Comparative analysis of surface hardness of different
chairside reliners]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1166193#comparative-analysis-of-surface-hardness-
of-different-chairside-reliners]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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